Cas no 1806949-75-6 (3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-4-fluoropyridine)

• Product Name: 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-4-fluoropyridine
• CAS No: 1806949-75-6
• MF: C₈H₄ClF₃N₂
• MW: 220.578970909119
• CID: 4874563
• Update Time: 2025-05-24

3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-4-fluoropyridine

• Inchi： 1S/C8H4ClF3N2/c9-1-4-6(2-13)14-3-5(7(4)10)8(11)12/h3,8H,1H2
• InChI Key： XYCSJZRQDHFQFF-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=NC=C(C(F)F)C=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 2
• Topological Polar Surface Area: 36.7

Additional information on 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-4-fluoropyridine

3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-4-fluoropyridine: A Comprehensive Overview

The compound 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-4-fluoropyridine (CAS No. 1806949-75-6) is a highly specialized organic molecule with significant applications in various fields, particularly in the pharmaceutical and agrochemical industries. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a chloromethyl group at position 3, a cyano group at position 2, a difluoromethyl group at position 5, and a fluorine atom at position 4. These substituents contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the potential of 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-4-fluoropyridine as a precursor in the synthesis of bioactive compounds. Its ability to undergo various nucleophilic substitutions and electrophilic additions makes it a valuable intermediate in organic synthesis. For instance, researchers have explored its use in the development of novel insecticides and herbicides, leveraging its ability to interact with specific molecular targets in pests and weeds.

The synthesis of 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-4-fluoropyridine involves a multi-step process that typically begins with the preparation of the pyridine ring. This is followed by successive substitutions to introduce the desired functional groups. The introduction of the chloromethyl group at position 3 is often achieved through alkylation reactions, while the cyano group at position 2 can be introduced via cyanation techniques. The difluoromethyl group at position 5 and the fluorine atom at position 4 are typically introduced through fluorination reactions, which require precise control to ensure regioselectivity.

One of the most promising applications of this compound is in the field of medicinal chemistry. Its structure allows for extensive modification, enabling researchers to explore its potential as a lead compound for drug development. For example, studies have shown that derivatives of 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-4-fluoropyridine can exhibit potent inhibitory activity against certain enzymes associated with cancer and inflammatory diseases. These findings suggest that this compound could serve as a foundation for developing new therapeutic agents.

In addition to its pharmaceutical applications, 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-4-fluoropyridine has also been investigated for its potential use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as in the development of new semiconducting materials. Researchers have explored its ability to form self-assembled monolayers and its compatibility with various fabrication techniques used in the production of electronic devices.

The environmental impact of 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-4-fluoropyridine has also been a topic of recent research. Studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. Initial findings suggest that this compound undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. However, further research is needed to fully understand its environmental fate and potential risks.

In conclusion, 3-(Chloromethyl)-2-cyano-5-(difluoromethyl)-4-fluoropyridine (CAS No. 1806949-75-6) is a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, while its applications in pharmaceuticals, agrochemicals, and materials science highlight its importance as a research focus. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.